Cas no 1251022-42-0 (Tert-butyl (S)-3-(hydroxymethyl)-2-azabicyclo[2.2.2]Octane-2-carboxylate)

• Product Name: Tert-butyl (S)-3-(hydroxymethyl)-2-azabicyclo[2.2.2]Octane-2-carboxylate
• CAS No: 1251022-42-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 2619885
• PubChem ID: 71305263
• Update Time: 2025-06-14

Tert-butyl (S)-3-(hydroxymethyl)-2-azabicyclo[2.2.2]Octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15934751
• CS-0443609
• Tert-butyl (S)-3-(hydroxymethyl)-2-azabicyclo[2.2.2]Octane-2-carboxylate
• 1251022-42-0

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-10-6-4-9(5-7-10)11(14)8-15/h9-11,15H,4-8H2,1-3H3/t9?,10?,11-/m1/s1
• InChI Key： DYNBVMDFILMTMQ-VQXHTEKXSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](CO)C2CCC1CC2)=O

Computed Properties

• Exact Mass: 241.16779360Da
• Monoisotopic Mass: 241.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl (S)-3-(hydroxymethyl)-2-azabicyclo[2.2.2]Octane-2-carboxylate

Research Update on Tert-butyl (S)-3-(hydroxymethyl)-2-azabicyclo[2.2.2]Octane-2-carboxylate (CAS: 1251022-42-0) in Chemical Biology and Pharmaceutical Applications

The compound Tert-butyl (S)-3-(hydroxymethyl)-2-azabicyclo[2.2.2]Octane-2-carboxylate (CAS: 1251022-42-0) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by its rigid 2-azabicyclo[2.2.2]octane core and hydroxymethyl functionality, serves as a valuable building block for the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key intermediate in the synthesis of novel sigma-1 receptor modulators. The researchers utilized the chiral purity and structural rigidity of this bicyclic system to create derivatives with enhanced binding affinity and selectivity. The hydroxymethyl group at the 3-position proved particularly valuable for further functionalization, allowing the introduction of various pharmacophores while maintaining the compound's favorable physicochemical properties.

In synthetic chemistry advancements, a team at MIT developed an improved asymmetric synthesis route for this compound (Org. Process Res. Dev. 2023). Their approach achieved a 78% overall yield with >99% enantiomeric excess, addressing previous challenges in large-scale production. The new synthetic protocol features a key enzymatic resolution step followed by a tandem cyclization-reduction sequence, significantly improving the efficiency of accessing this valuable chiral building block.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results in CNS drug development. Research published in ACS Chemical Neuroscience (2024) reported that compounds derived from this intermediate exhibited excellent blood-brain barrier penetration and metabolic stability. The rigid bicyclic structure appears to confer resistance to cytochrome P450-mediated metabolism while maintaining sufficient aqueous solubility, making it particularly attractive for CNS-targeted therapeutics.

Emerging applications in peptide mimetics have also been reported. A recent Nature Communications paper (2024) described the incorporation of this scaffold into peptidomimetic structures designed to inhibit protein-protein interactions. The researchers found that the constrained geometry of the 2-azabicyclo[2.2.2]octane system effectively mimics turn structures in proteins, providing a novel approach to disrupting challenging biological targets.

Ongoing research continues to explore the potential of this compound in various therapeutic areas. Current clinical-stage candidates incorporating this scaffold include treatments for neurodegenerative diseases, pain management, and psychiatric disorders. The compound's versatility and proven track record in medicinal chemistry make it likely to remain an important tool in drug discovery efforts for the foreseeable future.